Cas no 1805153-88-1 (Ethyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805153-88-1
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4856564
• Update Time: 2025-10-28

Ethyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H13F2N3O2/c1-2-17-10(16)7-6(3-13)15-4-5(8(7)14)9(11)12/h4,9H,2-3,13H2,1H3,(H2,14,15)
• InChI Key： CRBVMEACOMXITL-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(C(=O)OCC)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.5
• Topological Polar Surface Area: 91.2

Additional information on Ethyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805153-88-1)

Ethyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805153-88-1) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an amino group, an aminomethyl side chain, and a difluoromethyl substituent, which contribute to its reactivity and versatility. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural complexity of Ethyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylate makes it a valuable intermediate in organic synthesis. Its pyridine core is a common motif in bioactive molecules, while the difluoromethyl group enhances metabolic stability and bioavailability. These attributes align with current trends in medicinal chemistry, where fluorine-containing compounds are gaining attention for their ability to improve drug-like properties. Recent studies have explored its use in targeting resistant bacterial strains, a topic of high relevance given the global rise in antibiotic resistance.

From a synthetic perspective, the ethyl carboxylate moiety in CAS No. 1805153-88-1 offers opportunities for further derivatization, enabling the creation of diverse analogs. This flexibility is crucial for structure-activity relationship (SAR) studies, a key focus area in modern drug development. The compound’s aminomethyl group also allows for conjugation with other pharmacophores, making it a versatile building block for fragment-based drug design—a strategy widely discussed in AI-driven drug discovery platforms.

Environmental and sustainability considerations are increasingly influencing chemical research, and Ethyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylate is no exception. Its synthesis can be optimized using green chemistry principles, such as catalytic fluorination methods, to reduce waste and energy consumption. This aligns with industry demands for eco-friendly processes, a frequent search topic among chemists and regulatory bodies.

Analytical characterization of CAS No. 1805153-88-1 typically involves advanced techniques like LC-MS, NMR, and HPLC, which are essential for quality control in pharmaceutical manufacturing. The compound’s purity and stability under various conditions are critical parameters, especially given its potential use in preclinical studies. These aspects are frequently queried in academic and industrial forums, reflecting the growing emphasis on reproducibility in chemical research.

In summary, Ethyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylate represents a compelling case study in the intersection of synthetic chemistry and biomedical innovation. Its multifunctional design addresses multiple contemporary challenges, from drug resistance to sustainable synthesis, making it a subject of ongoing investigation and discussion in scientific literature and patent filings.